![molecular formula C23H22ClN3O3S B2649537 N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(dimethylamino)ethyl)-2-naphthamide hydrochloride CAS No. 1322253-62-2](/img/structure/B2649537.png)
N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(dimethylamino)ethyl)-2-naphthamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(dimethylamino)ethyl)-2-naphthamide hydrochloride is a useful research compound. Its molecular formula is C23H22ClN3O3S and its molecular weight is 455.96. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Spasmolytic Agents
A study conducted in 1982 by Kanao et al. highlighted the synthesis and spasmolytic activity of certain derivatives, including N-ethyl-N-[6-(3,4-dimethoxybenzoyl)oxy]hexyl]-1,2,3,4-tetrahydro-6-methoxy-2-naphthylamine hydrochloride, which showed significant activity as a nerve-selective agent on the colon in anesthetized dogs, indicating a potential for selective spasmolytic applications in scientific research (Kanao et al., 1982).
Fluorescent Probes for Polymerization Monitoring
The work of Kabatc et al. in 2006 involved the synthesis of molecules such as 2-(p-N,N-dimethylaminostyryl)benzothiazole (SS) and their use as fluorescent probes. These compounds were employed to monitor the kinetics of the polymerization process of certain materials, indicating their potential application as sensitive probes in scientific research, particularly in the study of polymerization reactions (Kabatc et al., 2006).
Alzheimer's Disease Research
In a study conducted by Shoghi-Jadid et al. in 2002, a hydrophobic radiofluorinated derivative of a compound similar in structure to the query compound was used in positron emission tomography to determine the localization and load of neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's disease patients. This indicates the potential application of such compounds in the imaging and study of neurodegenerative diseases (Shoghi-Jadid et al., 2002).
Antimicrobial and Anti-Proliferative Activities
A study by Mansour et al. in 2020 investigated thiazolyl pyrazoline derivatives linked to a benzo[1,3]dioxole moiety, which were synthesized and evaluated for their antimicrobial and antiproliferative activities. The results indicated that certain derivatives exhibited promising activities, suggesting the potential application of these compounds in the development of new antimicrobial and anticancer agents (Mansour et al., 2020).
Properties
IUPAC Name |
N-[2-(dimethylamino)ethyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)naphthalene-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O3S.ClH/c1-25(2)9-10-26(22(27)17-8-7-15-5-3-4-6-16(15)11-17)23-24-18-12-19-20(29-14-28-19)13-21(18)30-23;/h3-8,11-13H,9-10,14H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZGXDWAKVIIUFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN(C1=NC2=CC3=C(C=C2S1)OCO3)C(=O)C4=CC5=CC=CC=C5C=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.